Cas no 2228632-35-5 (tert-butyl N-2-amino-1-(3,5-dichloropyridin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3,5-dichloropyridin-2-yl)ethylcarbamate
• CAS No: 2228632-35-5
• MF: C₁₂H₁₇Cl₂N₃O₂
• MW: 306.188280820847
• CID: 6376534
• PubChem ID: 165711641
• Update Time: 2025-05-25

tert-butyl N-2-amino-1-(3,5-dichloropyridin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3,5-dichloropyridin-2-yl)ethylcarbamate
• 2228632-35-5
• EN300-1883250
• tert-butyl N-[2-amino-1-(3,5-dichloropyridin-2-yl)ethyl]carbamate

• Inchi： 1S/C12H17Cl2N3O2/c1-12(2,3)19-11(18)17-9(5-15)10-8(14)4-7(13)6-16-10/h4,6,9H,5,15H2,1-3H3,(H,17,18)
• InChI Key： HORYZMOXPZHITH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C(CN)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 305.0697822g/mol
• Monoisotopic Mass: 305.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-1-(3,5-dichloropyridin-2-yl)ethylcarbamate

tert-butyl N-2-amino-1-(3,5-dichloropyridin-2-yl)ethylcarbamate (CAS No. 2228632-35-5)

The compound tert-butyl N-2-amino-1-(3,5-dichloropyridin-2-yl)ethylcarbamate, with the CAS number 2228632-35-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, an N-substituted amino moiety, and a pyridine ring with specific substitutions. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and agrochemicals.

Recent studies have highlighted the importance of this compound in the development of novel bioactive agents. Researchers have focused on its ability to act as a precursor for the synthesis of more complex molecules with enhanced biological activity. For instance, the N-substituted amino group has been shown to play a critical role in enhancing the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

The synthesis of tert-butyl N-2-amino-1-(3,5-dichloropyridin-2-yl)ethylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The use of advanced catalytic systems and green chemistry principles has been reported in recent publications, underscoring the commitment to sustainable chemical practices.

In terms of biological activity, this compound has demonstrated potential as an inhibitor of certain enzymes involved in metabolic pathways. Studies conducted in vitro have shown that it can effectively modulate enzyme activity, suggesting its role in the development of therapeutic agents for conditions such as inflammation and neurodegenerative diseases.

The structural features of this compound also make it a valuable tool in agrochemical research. Its ability to interact with specific receptors in plant systems has led to investigations into its potential as a herbicide or fungicide. Recent field trials have indicated promising results, with the compound showing selective activity against target pests while minimizing adverse effects on non-target organisms.

From an environmental perspective, the degradation pathways of tert-butyl N-2-amino-1-(3,5-dichloropyridin-2-yl)ethylcarbamate have been extensively studied to assess its impact on ecosystems. Research findings suggest that under aerobic conditions, the compound undergoes rapid biodegradation, reducing its environmental footprint. This is particularly important for regulatory compliance and sustainable agricultural practices.

In conclusion, tert-butyl N-2-amino-1-(3,5-dichloropyridin-2-yl)ethylcarbamate, with CAS number 2228632-35-5, represents a significant advancement in organic chemistry. Its unique structure, coupled with recent research findings, positions it as a key player in both pharmaceutical and agrochemical industries. Continued exploration into its properties and applications is expected to yield further breakthroughs in these fields.